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Compound of Interest

Compound Name: 2,3,5-Trichloropyridine

Cat. No.: B095902 Get Quote

This technical support center provides essential information for researchers, scientists, and

drug development professionals working with 2,3,5-Trichloropyridine. Below you will find

troubleshooting guides and frequently asked questions (FAQs) to address common issues

encountered during experimentation.

Physical and Chemical Properties
A summary of key quantitative data for 2,3,5-Trichloropyridine is provided below for easy

reference.

Property Value Source(s)

Molecular Formula C₅H₂Cl₃N [1]

Molecular Weight 182.44 g/mol [2]

Appearance
Off-white to yellow crystalline

powder
[2]

Melting Point 46-52 °C [2]

Boiling Point 219 °C [2]

Solubility Slightly soluble in water. [3]

Purity ≥ 98% (GC) [2]
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Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,3,5-Trichloropyridine?

A1: 2,3,5-Trichloropyridine is harmful if swallowed and may cause skin and eye irritation. It is

also harmful to aquatic life with long-lasting effects. Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should always be worn when handling

this compound. Work should be conducted in a well-ventilated area or a fume hood.

Q2: What are the recommended storage conditions for 2,3,5-Trichloropyridine?

A2: It is recommended to store 2,3,5-Trichloropyridine in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.[4] Some suppliers

recommend storage at 0-8°C.[2] For solutions, storage at -20°C for up to one month or -80°C

for up to six months is suggested.[5]

Q3: How should I dispose of 2,3,5-Trichloropyridine waste?

A3: Dispose of contents and container to an approved waste disposal plant.[6] Waste disposal

should always be in accordance with local, state, and federal regulations. It is important to

avoid release into the environment.

Q4: Can 2,3,5-Trichloropyridine be purified if it is found to be impure?

A4: Yes, purification can be achieved through methods such as recrystallization or fractional

distillation.[7] The choice of method will depend on the nature of the impurities.

Troubleshooting Guides
This section addresses specific issues that may arise during experiments involving 2,3,5-
Trichloropyridine.

Low or No Product Yield in Suzuki Coupling Reactions
Potential Cause: Inactive catalyst.

Solution: Ensure the palladium catalyst is fresh and has been stored under appropriate

conditions (e.g., under an inert atmosphere). Consider using a different palladium source
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or ligand.

Potential Cause: Inefficient base.

Solution: The choice of base is critical. Ensure the base is strong enough to facilitate

transmetalation but not so strong as to cause degradation of the starting materials or

product. Common bases for Suzuki couplings include carbonates (e.g., K₂CO₃, Cs₂CO₃)

and phosphates (e.g., K₃PO₄).

Potential Cause: Poor solvent choice.

Solution: A mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and an aqueous

solution of the base is typically used. The organic solvent should be able to dissolve the

reactants. Ensure the solvent is anhydrous if the reaction is sensitive to water.

Potential Cause: Low reaction temperature.

Solution: While some Suzuki couplings proceed at room temperature, others require

heating. Gradually increase the reaction temperature and monitor the progress by TLC or

LC-MS.

Side Reactions in Nucleophilic Aromatic Substitution
(SNA)

Potential Cause: Multiple substitutions.

Solution: The chlorine atoms on the pyridine ring have different reactivities. To achieve

selective mono-substitution, carefully control the stoichiometry of the nucleophile. Using a

slight excess of the limiting reagent can sometimes improve selectivity.

Potential Cause: Reaction with the pyridine nitrogen.

Solution: The lone pair of electrons on the pyridine nitrogen can sometimes react with

electrophiles. This is generally less of a concern in nucleophilic substitution reactions but

can be a factor if electrophilic reagents are present.

Potential Cause: Degradation of the starting material or product.
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Solution: Some nucleophiles or reaction conditions can be harsh and lead to

decomposition. Monitor the reaction closely and consider using milder conditions (e.g.,

lower temperature, weaker base) if degradation is observed.

Experimental Protocols
General Workflow for Handling 2,3,5-Trichloropyridine
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Caption: General workflow for handling 2,3,5-Trichloropyridine.
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Suzuki Coupling Reaction Protocol
This protocol describes a general procedure for the Suzuki coupling of 2,3,5-Trichloropyridine
with an arylboronic acid.

Materials:

2,3,5-Trichloropyridine

Arylboronic acid

Palladium catalyst (e.g., Pd(OAc)₂, Pd(PPh₃)₄)

Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

Solvent (e.g., Toluene, Dioxane, or DMF/Water mixture)

Inert gas (Nitrogen or Argon)

Procedure:

To a reaction vessel, add 2,3,5-Trichloropyridine, the arylboronic acid, the palladium

catalyst, and the base.

Purge the vessel with an inert gas.

Add the degassed solvent system.

Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the

required time.

Monitor the reaction progress by TLC or LC-MS.

Upon completion, cool the reaction to room temperature.

Perform an aqueous work-up.

Extract the product with a suitable organic solvent.
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Dry the organic layer, filter, and concentrate under reduced pressure.

Purify the crude product by column chromatography or recrystallization.

Start
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Monitor Progress
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End
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Caption: Experimental workflow for a Suzuki coupling reaction.

Nucleophilic Aromatic Substitution (SNA) Protocol
This protocol outlines a general procedure for the nucleophilic aromatic substitution of 2,3,5-
Trichloropyridine with a nucleophile (e.g., an amine or an alcohol).

Materials:

2,3,5-Trichloropyridine

Nucleophile (e.g., amine, alcohol)

Base (if required, e.g., K₂CO₃, Et₃N)

Solvent (e.g., DMF, DMSO, NMP)

Inert gas (Nitrogen or Argon)

Procedure:

Dissolve 2,3,5-Trichloropyridine in the chosen solvent in a reaction vessel.

If the nucleophile requires activation, add the base and stir.

Add the nucleophile to the reaction mixture.

Heat the reaction to the appropriate temperature.

Monitor the reaction by TLC or LC-MS.

Once the reaction is complete, cool to room temperature.

Quench the reaction with water or a suitable aqueous solution.

Extract the product with an organic solvent.
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Wash the organic layer, dry, and concentrate.

Purify the product as necessary.

Start

Dissolve 2,3,5-Trichloropyridine
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Monitor Progress
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End
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Caption: Experimental workflow for a nucleophilic aromatic substitution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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